Cas no 13921-07-8 (Benzene, [(2-ethylbutyl)thio]-)

• Product Name: Benzene, [(2-ethylbutyl)thio]-
• CAS No: 13921-07-8
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• CID: 1263655
• PubChem ID: 58277265
• Update Time: 2025-04-20

Benzene, [(2-ethylbutyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(2-ethylbutyl)thio]-
• 2-ethylbutylsulfanylbenzene
• DTXSID30729050
• SCHEMBL12610426
• [(2-Ethylbutyl)sulfanyl]benzene
• (2-ethylbutyl)phenylsulfide
• 13921-07-8

• Inchi： 1S/C12H18S/c1-3-11(4-2)10-13-12-8-6-5-7-9-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key： AJLRYUUMSLNPDK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(CC)CC

Computed Properties

• Exact Mass: 194.11304
• Monoisotopic Mass: 194.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0